Cas no 172984-43-9 (Acetic acid,2-[[4-oxo-3-phenylspiro[benzo[h]quinazoline-5(3H),1'-cyclohexane]-2(6H)-yl]thio]-,ethyl ester)

Acetic acid,2-[[4-oxo-3-phenylspiro[benzo[h]quinazoline-5(3H),1'-cyclohexane]-2(6H)-yl]thio]-,ethyl ester structure
172984-43-9 structure
Product Name:Acetic acid,2-[[4-oxo-3-phenylspiro[benzo[h]quinazoline-5(3H),1'-cyclohexane]-2(6H)-yl]thio]-,ethyl ester
CAS No:172984-43-9
MF:C27H28N2O3S
MW:460.587825775146
CID:163471
PubChem ID:1729757
Update Time:2025-04-19

Acetic acid,2-[[4-oxo-3-phenylspiro[benzo[h]quinazoline-5(3H),1'-cyclohexane]-2(6H)-yl]thio]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[4-oxo-3-phenylspiro[benzo[h]quinazoline-5(3H),1'-cyclohexane]-2(6H)-yl]thio]-,ethyl ester
    • ethyl 2-(4-oxo-3-phenylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl)sulfanylacetate
    • Acetic acid, ((4,6-dihydro-4-oxo-3-phenylspiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-2-yl)thio)-, ethyl ester
    • acetic acid, 2-[(4,6-dihydro-4-oxo-3-phenylspiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-2-yl)thio]-, ethyl ester
    • 172984-43-9
    • ETHYL 2-{4-OXO-3-PHENYL-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1'-CYCLOHEXAN]-2-YLSULFANYL}ACETATE
    • Oprea1_202046
    • Oprea1_654584
    • AE-848/31945063
    • ethyl [(4-oxo-3-phenyl-3,4,5,6-tetrahydrospiro{benzo[h]quinazoline-5,1'-cyclohexane}-2-yl)sulfanyl]acetate
    • AKOS000545476
    • DTXSID10169450
    • ethyl 2-(4-oxo-3-phenylspiro[6H-benzo[h]quinazoline-5,1//'-cyclohexane]-2-yl)sulfanylacetate
    • SR-01000430477
    • SR-01000430477-1
    • Inchi: 1S/C27H28N2O3S/c1-2-32-22(30)18-33-26-28-24-21-14-8-7-11-19(21)17-27(15-9-4-10-16-27)23(24)25(31)29(26)20-12-5-3-6-13-20/h3,5-8,11-14H,2,4,9-10,15-18H2,1H3
    • InChI Key: CXVCHVASPISQIR-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OCC)C1=NC2C3C=CC=CC=3CC3(C=2C(N1C1C=CC=CC=1)=O)CCCCC3

Computed Properties

  • Exact Mass: 460.18224
  • Monoisotopic Mass: 460.182063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 823
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.3
  • XLogP3: 6.5

Experimental Properties

  • Density: 1.28
  • Boiling Point: 618.5°Cat760mmHg
  • Flash Point: 327.9°C
  • Refractive Index: 1.657
  • PSA: 58.97
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